![molecular formula C6H11NO3S B6268245 rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide CAS No. 2307780-97-6](/img/no-structure.png)
rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide
Overview
Description
Rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide, also known as oxabicycloheptanesulfonamide, is a synthetic organic compound that belongs to the family of sulfonamides. It has been used as a component in a number of pharmaceuticals and laboratory chemicals. This compound is known for its unique chemical and biological properties, which make it an important molecule in the field of organic chemistry.
Mechanism of Action
Oxabicycloheptanesulfonamide is believed to act as an inhibitor of an enzyme known as dihydropteroate synthase (DHPS). This enzyme is responsible for the synthesis of dihydrofolate, which is an important precursor for the synthesis of nucleic acids. By inhibiting DHPS, rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamideptanesulfonamide prevents the synthesis of dihydrofolate, which in turn prevents the synthesis of nucleic acids.
Biochemical and Physiological Effects
Oxabicycloheptanesulfonamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been found to have anti-cancer and anti-tumor properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamideptanesulfonamide in laboratory experiments is that it can be synthesized relatively easily and quickly. This makes it a convenient and cost-effective compound to use. However, one of the major limitations of using this compound is that it is not very stable, and can degrade quickly if it is not stored properly.
Future Directions
There are a number of potential future directions for the use of rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamideptanesulfonamide. One potential direction is to use it as a potential drug candidate for the treatment of certain diseases, such as cancer or viral infections. Another potential direction is to use it as a tool to study the mechanism of action of other sulfonamides. Additionally, it could be used to study the synthesis of other heterocyclic compounds. Finally, it could be used as a starting material for the synthesis of other organic compounds.
Synthesis Methods
Oxabicycloheptanesulfonamide can be synthesized by a variety of methods. One of the most common methods is the reaction of an aryl halide with an amine in the presence of a base. This reaction produces a sulfonamide product. The reaction is shown below:
Aryl Halide + Amine + Base → Oxabicycloheptanesulfonamide
The reaction requires a suitable base, such as sodium hydroxide, potassium hydroxide, or sodium carbonate. The reaction should be conducted at a temperature of around 80°C in order to obtain a good yield of the product.
Scientific Research Applications
Oxabicycloheptanesulfonamide has been studied extensively in the field of organic chemistry. It has been used as a model compound to study the mechanism of action of sulfonamides, as well as their biochemical and physiological effects. It has also been used to study the synthesis of other sulfonamides, as well as the synthesis of other heterocyclic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide involves the conversion of a starting material into an intermediate, which is then reacted with another reagent to form the final product. The key steps in the synthesis pathway include protection of a hydroxyl group, formation of a sulfonamide, and cyclization to form the bicyclic ring system.", "Starting Materials": ["(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2,3-diol", "sulfonamide reagent", "protecting group reagent", "activating reagent", "base"], "Reaction": ["Protect the hydroxyl group of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2,3-diol using a suitable protecting group reagent", "React the protected alcohol with the sulfonamide reagent in the presence of an activating reagent to form the sulfonamide intermediate", "Cyclize the sulfonamide intermediate using a suitable base to form rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonamide", "Remove the protecting group to obtain the final product"] } | |
CAS RN |
2307780-97-6 |
Molecular Formula |
C6H11NO3S |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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